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1-(3-{6-(1H-indol-3-yl)-3-[(2S)-2-methylbutanamido]pyrazin-2-yl}propyl)guanidine

Name: 1-(3-{6-(1H-indol-3-yl)-3-[(2S)-2-methylbutanamido]pyrazin-2-yl}propyl)guanidine
Brand: Smolecule
SKU: S636307
Rating: 4 (7 reviews)

Catalog No.

S636307

CAS No.

M.F

C21H27N7O

M. Wt

393.5 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(3-{6-(1H-indol-3-yl)-3-[(2S)-2-methylbutanamido...

3. Others

General Information

Product Name

1-(3-{6-(1H-indol-3-yl)-3-[(2S)-2-methylbutanamido]pyrazin-2-yl}propyl)guanidine

IUPAC Name

(2S)-N-[3-[3-(diaminomethylideneamino)propyl]-5-(1H-indol-3-yl)pyrazin-2-yl]-2-methylbutanamide

Molecular Formula

C21H27N7O

Molecular Weight

393.5 g/mol

InChI

InChI=1S/C21H27N7O/c1-3-13(2)20(29)28-19-17(9-6-10-24-21(22)23)27-18(12-26-19)15-11-25-16-8-5-4-7-14(15)16/h4-5,7-8,11-13,25H,3,6,9-10H2,1-2H3,(H4,22,23,24)(H,26,28,29)/t13-/m0/s1

InChI Key

PSYJEEMZZIZTSR-ZDUSSCGKSA-N

SMILES

CCC(C)C(=O)NC1=NC=C(N=C1CCCN=C(N)N)C2=CNC3=CC=CC=C32

Canonical SMILES

CCC(C)C(=O)NC1=NC=C(N=C1CCCN=C(N)N)C2=CNC3=CC=CC=C32

Isomeric SMILES

CC[C@H](C)C(=O)NC1=NC=C(N=C1CCCN=C(N)N)C2=CNC3=CC=CC=C32

Description

Oxidized Cypridina luciferin is a member of pyrazines, a member of guanidines and a Cypridina luciferin. It has a role as a member of oxidized luciferins. It is a conjugate base of an oxidized Cypridina luciferin(1+).